Cas no 156304-01-7 (1H-Pyrrole-3-carbonitrile,2-(4-chlorophenyl)-1-(ethoxymethyl)-5-(trifluoromethyl)-)

• Product Name: 1H-Pyrrole-3-carbonitrile,2-(4-chlorophenyl)-1-(ethoxymethyl)-5-(trifluoromethyl)-
• CAS No: 156304-01-7
• MF: C₁₅H₁₂ClF₃N₂O
• MW: 328.716793060303
• CID: 223021
• Update Time: 2024-01-26

1H-Pyrrole-3-carbonitrile,2-(4-chlorophenyl)-1-(ethoxymethyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile,2-(4-chlorophenyl)-1-(ethoxymethyl)-5-(trifluoromethyl)-
• 2-(p-Chlorophenyl)-1-(ethoxymethyl)-5-(trifluoromethyl)pyrrole-3-carbonitrile
• AC 312094
• 1H-Pyrrole-3-carbonitrile, 2-(4-chlorophenyl)-1-(ethoxymethyl)-5-(trifluoromethyl)-

• Inchi： 1S/C15H12ClF3N2O/c1-2-22-9-21-13(15(17,18)19)7-11(8-20)14(21)10-3-5-12(16)6-4-10/h3-7H,2,9H2,1H3
• InChI Key： RTTIDWHPNJXBGE-UHFFFAOYSA-N
• SMILES： N1(COCC)C(C(F)(F)F)=CC(C#N)=C1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 328.05916

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 408.5±45.0 °C(Predicted)
• PSA: 37.95
• pka: -14.88±0.70(Predicted)